Cas no 1448072-76-1 (1-(4-chlorophenyl)methyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea
• CAS No: 1448072-76-1
• MF: C₁₉H₂₀ClN₃O₂
• MW: 357.834003448486
• CID: 6598838
• PubChem ID: 71788729
• Update Time: 2025-11-07

1-(4-chlorophenyl)methyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea
• 1-[(4-chlorophenyl)methyl]-3-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]urea
• 1-(4-chlorobenzyl)-3-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)urea
• 1448072-76-1
• AKOS024538238
• F6200-3440
• 1-[(4-chlorophenyl)methyl]-3-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]urea

• Inchi： 1S/C19H20ClN3O2/c1-23-12-16(15-4-2-3-5-17(15)23)18(24)11-22-19(25)21-10-13-6-8-14(20)9-7-13/h2-9,12,18,24H,10-11H2,1H3,(H2,21,22,25)
• InChI Key： URZTUZWYMNQURC-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NCC(O)C1C2=C(N(C)C=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 357.1244046g/mol
• Monoisotopic Mass: 357.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(4-chlorophenyl)methyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea

Comprehensive Overview of 1-(4-chlorophenyl)methyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea (CAS No. 1448072-76-1)

The compound 1-(4-chlorophenyl)methyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea, identified by its CAS No. 1448072-76-1, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a chlorophenyl group and an indole moiety, makes it a promising candidate for various applications, including drug development and molecular studies. Researchers are particularly interested in its potential interactions with biological targets, given its hydroxyethylurea backbone, which is known for its versatility in medicinal chemistry.

In recent years, the demand for specialized compounds like 1-(4-chlorophenyl)methyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea has surged, driven by advancements in high-throughput screening and structure-activity relationship (SAR) studies. This compound's indole component is particularly noteworthy, as indole derivatives are frequently explored for their neuroprotective and anti-inflammatory properties. Users searching for "indole-based therapeutics" or "chlorophenyl derivatives in drug discovery" will find this compound highly relevant to their inquiries.

The synthesis of CAS No. 1448072-76-1 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Its hydroxyethylurea segment is a critical feature, as it can participate in hydrogen bonding, enhancing the compound's ability to interact with biological macromolecules. This property aligns with current trends in fragment-based drug design, a hot topic in pharmaceutical research. Additionally, the compound's chlorophenyl group contributes to its lipophilicity, a factor often optimized in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling.

From a commercial perspective, 1-(4-chlorophenyl)methyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea is available through specialized chemical suppliers, catering to academic and industrial researchers. Its applications extend beyond drug development, including use as a chemical probe in mechanistic studies or as a building block for more complex molecules. Searches for "buy CAS 1448072-76-1" or "custom synthesis of hydroxyethylurea derivatives" reflect the growing interest in this compound's procurement and utility.

In conclusion, 1-(4-chlorophenyl)methyl-3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylurea represents a fascinating intersection of synthetic chemistry and biomedical research. Its structural features, such as the indole and chlorophenyl groups, combined with its hydroxyethylurea core, make it a valuable subject for ongoing studies. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative drug candidates and targeted molecular design.